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Compound of Interest

2-
Compound Name:

(Diphenylphosphino)benzaldehyde

cat. No.: B1302527

An In-depth Technical Guide to the Safety and Handling of 2-
(Diphenylphosphino)benzaldehyde

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides a comprehensive overview of the safety and
handling precautions for 2-(Diphenylphosphino)benzaldehyde, a common ligand in organic
synthesis.

Chemical Identification and Physical Properties

2-(Diphenylphosphino)benzaldehyde is a yellow solid organic compound.[1][2][3] Key
identification and physical property data are summarized below.
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Property

Value

Chemical Name

2-(Diphenylphosphino)benzaldehyde

o-(Diphenylphosphino)benzaldehyde, (2-

Synonyms ) )
Formylphenyl)diphenylphosphine
CAS Number 50777-76-9[1][4][5]
Molecular Formula C19H150P[1][3]
Molecular Weight 290.3 g/mol [1][5][6]
Appearance Yellow solid[1][3][4]
Melting Point 112 - 115 °C[1][5]
Boiling Point No data available[1]
N No data available on water solubility. Soluble in
Solubility ]
common organic solvents.[1][3]
Odor No information available[1]

Hazard Identification and Classification

This compound is classified as hazardous. The GHS classification indicates it can cause skin

and eye irritation, and may cause respiratory irritation.[1][3][6] It is also harmful if swallowed or

inhaled.[1]
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4 7]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[3][6]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 N
Irritation irritation[1][3][6]
Specific target organ toxicity — H335: May cause respiratory
] Category 3 o
single exposure irritation[1][3][6]

GHS Pictogram:
o bialt text

Signal Word: Warning[1][3]

Safety and Handling Precautions

Adherence to proper safety protocols is crucial when working with 2-
(Diphenylphosphino)benzaldehyde. The following diagram illustrates the logical workflow for
safe handling.
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Safe Handling Workflow for 2-(Diphenylphosphino)benzaldehyde
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:
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Storage Spill & Emergency Procedures
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Caption: Logical workflow for safe chemical handling.

Engineering Controls

« Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[1](8]

+ Ensure adequate ventilation to control airborne concentrations.[7][8][9]
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Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment.

Body Part Protection Standard
Safety glasses with side- EN 166 (EU) or NIOSH (US)
Eyes/Face )
shields or goggles.[1][7] approved.[1][7]
Protective gloves (e.g., Nitrile
Hands Inspect gloves before use.[9]
rubber).[1]
Wear appropriate protective
Skin/Body clothing to prevent skin Lab coat.

exposure.[1][7]

Respiratory

Not required under normal use
with adequate ventilation. For
large scale or emergency use,
a NIOSH/MSHA or European
Standard EN 136 approved

respirator is recommended.[1]

[7]

Use a full-face respirator if

exposure limits are exceeded.

[7]

Experimental Protocols: Handling and First Aid
General Handling Protocol

The diagram below outlines a typical experimental workflow for handling 2-

(Diphenylphosphino)benzaldehyde.
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Caption: A typical experimental workflow for chemical handling.
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Experimental Workflow for Handling 2-(Diphenylphosphino)benzaldehyde
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e Avoid contact with skin, eyes, and clothing.[1][8][9]

e Do not ingest or inhale.[1] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]
e Avoid dust formation.[1]

e Handle in accordance with good industrial hygiene and safety practices.[1]

e Wash hands thoroughly after handling.[7]

e Do not eat, drink, or smoke when using this product.[7]

First Aid Measures

Immediate medical attention is required in case of significant exposure.

Exposure Route First Aid Protocol

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]
Eye Contact ]

Remove contact lenses if present and easy to

do.[1] Get medical attention.[1]

) Wash off immediately with plenty of water for at
Skin Contact . . .
least 15 minutes.[1] Get medical attention.[1]

Do NOT induce vomiting.[1] Call a physician or
Ingestion poison control center immediately.[1] Rinse
mouth with water.[7][8]

Remove person to fresh air and keep
) comfortable for breathing.[1] If not breathing,
Inhalation . e I .
give artificial respiration.[8] Get medical

attention if you feel unwell.[1]

Storage and Stability

o Storage Conditions: Keep container tightly closed in a dry and well-ventilated place.[9][10]
The compound is air-sensitive.[1] Store under nitrogen.[9]
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» Incompatible Materials: Strong oxidizing agents.[1]

o Conditions to Avoid: Incompatible products, excess heat, dust formation, and exposure to air.

[1]

e Hazardous Decomposition Products: Carbon monoxide (CO), carbon dioxide (COZ2), and
oxides of phosphorus.[1]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment.[8][9] Ensure adequate ventilation.
[8][9] Avoid breathing vapors, mist, or gas.[8][9]

e Environmental Precautions: Do not let the product enter drains.[8][9]

» Methods for Cleaning Up: For spills, contain the spillage and collect with a vacuum cleaner
or by wet-brushing and place in a container for disposal according to local regulations.[9]
Adhered or collected material should be promptly disposed of.[7]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[7] Waste material must be disposed of in accordance with national and local
regulations. Do not mix with other waste. Handle uncleaned containers like the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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